Thickness-dependent morphological behavior of dendritic (PS)2-b-PLA copolymer thin films on a SiO2 substrate†
Chemical Communications Pub Date: 2012-01-27 DOI: 10.1039/C2CC17545B
Abstract
In contrast to the known perpendicular ordering of conventional PS-b-PLA thin films, branched (PS)2-b-PLA thin films showed two different parallel orientations whose locations are strongly dependent upon film thickness.
Recommended Literature
- [1] Effects of solar ultraviolet radiation on coral reef organisms†
- [2] Back cover
- [3] High throughput screening of M3C2 MXenes for efficient CO2 reduction conversion into hydrocarbon fuels†
- [4] Ag(i)-Catalyzed solvent-free CO2 capture with homopropargylic amines: an efficient access to 1,3-oxazinan-2-ones†
- [5] The polarographic determination of some dithiocarbamates and their heavy metal complexes
- [6] Cu–Bi–Se-based pavonite homologue: a promising thermoelectric material with low lattice thermal conductivity
- [7] Construction of shrimp shell (SS) waste-based carbon electrode-gel polymer electrolyte (GPE) system for flexible symmetric supercapacitors†
- [8] A metal-free tandem ring-opening/ring-closing strategy for the heterocyclic conversion of benzoxazin-4-ones to oxazolines†
- [9] Recent advances in perovskite oxides as electrode materials for supercapacitors
- [10] Demonstrating the role of anchoring functionality in interfacial electron transfer dynamics in the newly synthesized BODIPY–TiO2 nanostructure composite†